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Introduction

Magnesium-based hydrides are a promising class of materials for solid-state hydrogen storage
due to their high gravimetric hydrogen capacity and the abundance of magnesium. The
intermetallic compound MgzY, upon hydrogenation, forms a complex hydride with potential for
reversible hydrogen storage. This document provides a summary of the available data on the
hydrogen storage properties of MgzY hydrides and detailed protocols for their synthesis and
characterization. It is important to note that while extensive research exists for the broader
class of magnesium-based hydrides, specific quantitative data for the pure Mg2YHx system is
limited. Therefore, data from related Yttrium-containing magnesium alloys are included to
provide valuable insights.

Data Presentation
Quantitative Hydrogen Storage Properties

The following tables summarize the key quantitative data related to the hydrogen storage
properties of Yttrium-containing magnesium-based hydrides.

Table 1: Hydrogen Storage Capacity of Y-Containing Mg-Based Alloys
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Maximum

Material Hydrogen Temperature Pressure
. . Reference

Composition Absorption (°C) (MPa)

(wt%)
Mg2Nio.oCo0o.1 3.13 300 2.5 [1]
Mgz1.8Y0.2Nio.oCo0

2.17 300 25 [1]
0.1
Mg1.6Y0.4Nio.oCo

1.79 300 25 [1]

0.1

Note: The addition of Yttrium to the MgzNi-based alloy decreases the overall hydrogen storage
capacity due to the formation of non-hydrogen absorbing phases. However, it significantly
improves the kinetics of hydrogen absorption.

Table 2: Thermodynamic Properties of Mg-Based Hydrides

Hvdrid Desorption Enthalpy Desorption Entropy
ride

4 (AH_des) (kJ/mol H2) (AS_des) (J/mol-K H2)

MgH2 ~75 ~135

Note: Specific thermodynamic data for Mg2YHx is not readily available in the reviewed
literature. The data for MgHz: is provided as a baseline for comparison.

Experimental Protocols
Synthesis of Mg2Y Alloy

A common method for synthesizing Mg-based alloys is through mechanical alloying or
induction melting.

Protocol 1: Synthesis of Mg-Y Alloys by Induction Melting

Objective: To synthesize a homogeneous Mg-Y alloy.
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Materials:

High-purity Magnesium (Mg) chunks or powder (99.8% or higher)

High-purity Yttrium (Y) pieces or foil (99.9% or higher)

Inert gas (e.g., Argon)

Crucible (e.g., tantalum, steel)

Induction furnace

Glovebox with an inert atmosphere
Procedure:

» Weigh the appropriate stoichiometric amounts of Mg and Y to achieve the desired Mgz2Y
composition.

« Inside an argon-filled glovebox, place the weighed Mg and Y into a crucible.
» Transfer the crucible to the induction furnace.

o Evacuate the furnace chamber and backfill with high-purity argon. Repeat this process
multiple times to ensure an inert atmosphere.

o Heat the crucible to a temperature above the melting point of both metals (typically > 800°C)
to ensure complete melting and mixing.

» Hold the melt at this temperature for a sufficient time (e.g., 30-60 minutes) with gentle stirring
(if possible) to ensure homogeneity.

o Cool the melt slowly to room temperature under the inert atmosphere to allow for
solidification.

e Once cooled, transfer the resulting ingot back to the glovebox for handling and further
processing (e.g., crushing into powder for hydrogenation).
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Hydrogenation of Mgz2Y Alloy

Protocol 2: Gas-Phase Hydrogenation of MgzY Alloy

Objective: To form the Mg2YHx hydride from the MgzY alloy.

Materials:

MgzY alloy powder
Sieverts-type apparatus or a high-pressure reactor

High-purity hydrogen gas (99.999% or higher)

Procedure:

Load a known mass of the MgzY alloy powder into the sample holder of the Sieverts-type
apparatus inside a glovebox.

Assemble the sample holder in the apparatus and evacuate the system to a high vacuum
(e.g., < 107> mbar) to remove any residual air and moisture.

Heat the sample to the desired activation temperature (e.g., 300-400°C) under vacuum.
Introduce a high pressure of hydrogen gas (e.g., 2-5 MPa) into the sample chamber.

Monitor the pressure drop in the system, which indicates hydrogen absorption by the
sample.

The initial hydrogenation (activation) may require several cycles of hydrogen absorption and
desorption to achieve the maximum hydrogen storage capacity.

For subsequent measurements, the hydrogenation process is repeated at the desired
temperature and pressure.

Characterization Techniques

Protocol 3: Pressure-Composition-Temperature (PCT) Analysis
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Objective: To determine the hydrogen absorption and desorption characteristics of the Mgz2YHx
hydride at different temperatures and pressures.

Apparatus: Sieverts-type volumetric apparatus.
Procedure:

e Place a known mass of the activated Mg2YHx sample in the sample holder of the PCT
apparatus.

o Evacuate the system to a high vacuum.

o Set the sample holder to the desired constant temperature.

e Introduce a small, known amount of hydrogen gas into a calibrated volume (dosing volume).
e Measure the pressure in the dosing volume.

e Open the valve between the dosing volume and the sample chamber, allowing the hydrogen
to expand into the sample chamber and be absorbed by the material.

» After the pressure stabilizes (reaches equilibrium), record the final pressure.

o The amount of absorbed hydrogen is calculated from the pressure difference, the known
volumes of the apparatus, and the temperature, using a real gas equation of state for
hydrogen.

o Repeat steps 4-8 to obtain a complete absorption isotherm (pressure vs. hydrogen
concentration).

o To measure the desorption isotherm, start with a fully hydrided sample and incrementally
expand a known volume of gas out of the sample chamber, measuring the equilibrium
pressure after each step.

Protocol 4: Thermal Desorption Spectroscopy (TDS)

Objective: To determine the hydrogen desorption temperature and activation energy of the
Mg2YHx hydride.
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Apparatus: Thermal Desorption Spectrometer, typically consisting of a furnace, a mass
spectrometer, and a vacuum system.

Procedure:

e Load a small, known amount of the hydrided Mg=YHx sample into a sample holder (e.g., a
quartz tube).

o Place the sample holder in the furnace of the TDS system and evacuate to a high vacuum.
o Heat the sample at a constant, linear heating rate (e.g., 2, 5, or 10 °C/min).

o Continuously monitor the partial pressure of hydrogen (m/z = 2) in the vacuum system using
the mass spectrometer as a function of temperature.

e The resulting plot of hydrogen partial pressure versus temperature is the thermal desorption
spectrum. The peak temperature corresponds to the temperature of the maximum desorption
rate.

o By performing the experiment at different heating rates, the activation energy for desorption
can be calculated using methods like the Kissinger analysis.

Protocol 5: X-ray Diffraction (XRD) Analysis

Objective: To identify the crystal structure of the MgzY alloy and its corresponding hydride
(Mg2YHx).

Apparatus: X-ray diffractometer with a suitable X-ray source (e.g., Cu Ka).
Procedure:
e Sample Preparation:

o For the MgzY alloy, a small amount of the powdered sample is typically mounted on a low-
background sample holder.

o For the Mgz2YHx hydride, sample preparation must be performed in an inert atmosphere
(e.g., inside a glovebox) to prevent oxidation and decomposition. The sample can be
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sealed in an airtight sample holder with an X-ray transparent window (e.g., Kapton film).

o Data Collection:

[e]

Mount the sample holder in the diffractometer.

o

Set the desired 20 range for the scan (e.g., 20-80 degrees).

[¢]

Set the step size and scan speed.

[¢]

Initiate the X-ray scan.

o Data Analysis:
o The resulting diffraction pattern is a plot of X-ray intensity versus 26.
o lIdentify the peak positions and intensities.

o Compare the experimental diffraction pattern with standard diffraction patterns from
databases (e.g., the International Centre for Diffraction Data - ICDD) to identify the
crystalline phases present in the sample.

o Perform Rietveld refinement of the diffraction data to obtain detailed structural information,
such as lattice parameters.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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